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Compound of Interest

Compound Name: 6,8-Dibromoquinolin-3-amine

cat. No.: B15128672

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The compound 6,8-Dibromoquinolin-3-amine is not readily found in public chemical
databases, and a specific CAS (Chemical Abstracts Service) number has not been identified in
the available literature. This guide provides a comprehensive overview based on the synthesis
and properties of structurally related compounds. The experimental protocols and data
presented are predictive and intended for research and development purposes.

Chemical Identity and Properties

While a specific CAS number for 6,8-Dibromoquinolin-3-amine is not available, we can infer
its structural and chemical properties.
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Property Predicted Value/lnformation

Molecular Formula CoHeBr2N2

Molecular Weight 301.96 g/mol

IUPAC Name 6,8-Dibromoquinolin-3-amine

Canonical SMILES C1=C(C=C2C(=C1)N=CC(=C2Br)N)Br
InChl Key (Predicted) Based on isomeric structures
Physical Appearance Expected to be a solid at room temperature

Likely soluble in organic solvents like DMSO

Solubility d DME
an

Potential Synthesis

A plausible synthetic route for 6,8-Dibromoquinolin-3-amine can be proposed based on
established quinoline chemistry. The synthesis would likely begin with the commercially
available 6,8-dibromoquinoline.

Proposed Synthetic Pathway

A potential two-step synthesis is outlined below, starting from 6,8-dibromoquinoline. This
process involves nitration followed by reduction.

Nitration \ Reduction
. o HNOs/H : : o .g., Fe/HCI l2/HCI . o .
6,8-Dibromoquinoline (HNO3/H2S04) 6,8-D|bromo-3-n|troqumo||ne) (6.9., Fe/HCl or SnCLMHC) 6,8-Dibromoquinolin-3-amine

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 6,8-Dibromoquinolin-3-amine.

Experimental Protocols

Step 1: Nitration of 6,8-Dibromoquinoline to form 6,8-Dibromo-3-nitroquinoline
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e Materials: 6,8-Dibromoquinoline, concentrated sulfuric acid (H2SOa), concentrated nitric acid
(HNO:s), ice bath, magnetic stirrer, round-bottom flask.

e Procedure:

o In a round-bottom flask, dissolve 6,8-dibromoquinoline in a minimal amount of
concentrated sulfuric acid, cooling the mixture in an ice bath.

o Slowly add a nitrating mixture (a pre-mixed solution of concentrated nitric acid and
concentrated sulfuric acid) dropwise to the quinoline solution while maintaining the
temperature below 10°C.

o After the addition is complete, allow the reaction to stir at room temperature for several
hours until completion (monitored by TLC).

o Pour the reaction mixture over crushed ice, which should precipitate the crude 6,8-
dibromo-3-nitroquinoline.

o Filter the solid, wash with cold water until the filtrate is neutral, and dry the product.

o Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or acetic
acid).

Step 2: Reduction of 6,8-Dibromo-3-nitroquinoline to form 6,8-Dibromoquinolin-3-amine

o Materials: 6,8-Dibromo-3-nitroquinoline, iron powder (Fe) or tin(ll) chloride (SnCl2),
hydrochloric acid (HCI), ethanol, sodium hydroxide (NaOH) solution, magnetic stirrer, reflux
condenser.

e Procedure (using Iron/HCI):

o Suspend 6,8-dibromo-3-nitroquinoline in a mixture of ethanol and water in a round-bottom
flask.

o Add iron powder and a catalytic amount of concentrated hydrochloric acid.

o Heat the mixture to reflux with vigorous stirring for several hours. Monitor the reaction
progress by TLC.
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o Once the reaction is complete, cool the mixture and filter it through celite to remove the
iron salts.

o Neutralize the filtrate with a sodium hydroxide solution to precipitate the crude amine.
o Extract the product with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

o Purify the resulting crude 6,8-dibromoquinolin-3-amine by column chromatography or
recrystallization.

Potential Applications in Research and Drug
Development

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous
derivatives exhibiting a wide range of biological activities.[1] The introduction of bromine atoms
and an amine group at positions 6, 8, and 3 respectively, suggests potential applications in
several areas:

e Anticancer Agents: Many substituted quinolines have demonstrated cytotoxic effects against
various cancer cell lines. The dibromo- and amino- substitutions could modulate the
electronic and steric properties of the molecule, potentially leading to interactions with
biological targets such as kinases or DNA.

» Antimicrobial Agents: Halogenated quinolines have a long history as antimicrobial and
antifungal agents.[2] The bromine atoms on the quinoline ring may enhance the lipophilicity
and membrane permeability of the compound, contributing to its potential antimicrobial
activity.

e Enzyme Inhibition: The aminoquinoline core is present in several enzyme inhibitors.
Depending on its three-dimensional structure, 6,8-Dibromoquinolin-3-amine could be
investigated as an inhibitor for various enzymes implicated in disease.

o Chemical Probe and Building Block: This compound can serve as a valuable intermediate for
the synthesis of more complex molecules through functionalization of the amino group or
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palladium-catalyzed cross-coupling reactions at the bromine positions.

Structural and Functional Relationships

The biological activity of quinoline derivatives is highly dependent on the nature and position of
their substituents.

Quinoline Core 6,8-Dibromo Sub s A o Group
Scaffold for Modulates Lipophilicity Provides H-bonding
Activity nd Electronic Properties and further functionalization

Potential Biological Activity
(Anticancer, Antimicrobial)

Click to download full resolution via product page
Caption: Key structural features influencing the potential biological activity.

Safety and Handling

While specific toxicity data for 6,8-Dibromoquinolin-3-amine is unavailable, compounds with
similar structures (bromo- and amino-quinolines) are often classified as irritants and may be
harmful if swallowed or inhaled.[3][4] Standard laboratory safety precautions should be
followed:

¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Avoid inhalation of dust and contact with skin and eyes.
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e Consult the Safety Data Sheet (SDS) for any reagents used in the synthesis.

This technical guide provides a starting point for researchers interested in the synthesis and
evaluation of 6,8-Dibromoquinolin-3-amine. Further experimental work is required to confirm
the proposed synthetic route and to explore the chemical and biological properties of this novel
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15128672?utm_src=pdf-body
https://www.benchchem.com/product/b15128672?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3008997/
https://scispace.com/pdf/8-hydroxyquinoline-and-its-derivatives-synthesis-and-2besv6qvt1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinolin-3-amine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinolin-3-amine
https://www.chemscene.com/product/347146-15-0.html
https://www.benchchem.com/product/b15128672#6-8-dibromoquinolin-3-amine-cas-number
https://www.benchchem.com/product/b15128672#6-8-dibromoquinolin-3-amine-cas-number
https://www.benchchem.com/product/b15128672#6-8-dibromoquinolin-3-amine-cas-number
https://www.benchchem.com/product/b15128672#6-8-dibromoquinolin-3-amine-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15128672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15128672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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